(1-Azido-2-bromoethyl)cyclopentane
Description
(1-Azido-2-bromoethyl)cyclopentane is a chemical compound that belongs to the class of azido-bromoalkanes. This compound has gained significant attention in recent years due to its potential applications in various scientific research fields.
Scientific Research Applications
Synthesis of Heterocycles
(1-Azido-2-bromoethyl)cyclopentane is a valuable intermediate in the synthesis of various heterocyclic compounds. The azide group can participate in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, to form 1,2,3-triazoles . These heterocycles are important in medicinal chemistry for their potential biological activities, including antimicrobial and anticancer properties.
Click Chemistry
The azide group in (1-Azido-2-bromoethyl)cyclopentane makes it a prime candidate for click chemistry applications. Click chemistry involves the rapid and reliable joining of small units to form larger molecules. This compound can react with alkynes to form stable triazole linkages, which are useful in drug development, bioconjugation, and material science .
Photochemical Reactions
(1-Azido-2-bromoethyl)cyclopentane can be used in photochemical reactions due to the photoreactivity of the azide group. Upon exposure to UV light, azides can generate nitrenes, which are highly reactive intermediates. These nitrenes can insert into C-H bonds or react with other functional groups, making this compound useful in the synthesis of complex organic molecules .
Polymer Chemistry
In polymer chemistry, (1-Azido-2-bromoethyl)cyclopentane can be used to introduce azide functionalities into polymer chains. This allows for subsequent modifications through click chemistry, enabling the creation of functionalized polymers with tailored properties. Such polymers have applications in drug delivery, coatings, and nanotechnology .
Bioconjugation
The azide group in (1-Azido-2-bromoethyl)cyclopentane is highly reactive and can be used for bioconjugation. This involves attaching biomolecules, such as proteins or nucleic acids, to other molecules or surfaces. This application is crucial in the development of biosensors, diagnostic tools, and targeted drug delivery systems .
Material Science
In material science, (1-Azido-2-bromoethyl)cyclopentane can be used to modify surfaces and create new materials with unique properties. The azide group can react with various substrates to form covalent bonds, enabling the functionalization of surfaces for applications in electronics, catalysis, and coatings .
properties
IUPAC Name |
(1-azido-2-bromoethyl)cyclopentane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12BrN3/c8-5-7(10-11-9)6-3-1-2-4-6/h6-7H,1-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRJHUJNRRICOFB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(CBr)N=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12BrN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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